Cas no 2785-06-0 (Benzothiazolium,2,3-dimethyl-, iodide (1:1))

• Product name: Benzothiazolium,2,3-dimethyl-, iodide (1:1)
• CAS No: 2785-06-0
• MF: C₉H₁₀INS
• MW: 291.151873111725
• CID: 280699
• PubChem ID: 459121

Benzothiazolium,2,3-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2,3-dimethyl-, iodide (1:1)
• 2,3-dimethyl-1,3-benzothiazol-3-ium
• 2,3-dimethylbenzo[d]thiazol-3-in iodide
• 2,3-dimethylbenzo[d]thiazol-3-ium iodide
• 2,6-dimethylbenzo-1,3-thiazolium iodide
• 2-Methyl-3-(dimethylsilyl)-propionsaeure-methylester
• 2-methyl-3-(methyl)benzothiazolium iodide
• methyl 2-methyl-3-dimethylhydrosilylpropionate
• N,2-dimethyl-1,3-benzothiazolium iodide
• N-methyl-2-methylbenzothiazolium iodide
• Propanoic acid,3-(dimethylsilyl)-2-methyl-,methyl ester
• DTXSID50950521
• VZRIFNLQJXPRJI-UHFFFAOYSA-M
• LCZC1651
• F95437
• 2, 3-dimethyl-1, 3-benzothiazol-3-ium;iodide
• 2785-06-0
• 2,3-dimethyl-1,3-benzothiazol-3-ium;iodide
• 2,3-Dimethylbenzothiazolium iodide
• SR-01000389304-1
• SR-01000389304-2
• FT-0713238
• 2,3-dimethyl-1,3-benzothiazol-3-ium iodide
• CCG-44418
• NSC-10497
• Benzothiazolium, 2,3-dimethyl-, iodide
• HMS562E21
• MFCD00031760
• CHEMBL2393312
• SR-01000389304
• 2,3-dimethyl-1,3-benzothiazol-3-ium hydroiodide
• 2,3-Dimethyl-benzothiazol-3-ium iodide
• SCHEMBL1318387
• AKOS005762845
• NSC10497

• Inchi： InChI=1S/C9H10NS.HI/c1-7-10(2)8-5-3-4-6-9(8)11-7;/h3-6H,1-2H3;1H/q+1;/p-1
• InChI Key： VZRIFNLQJXPRJI-UHFFFAOYSA-M
• SMILES： [I-].CC1SC2=CC=CC=C2[N+]=1C

Computed Properties

• Exact Mass: 290.95800
• Monoisotopic Mass: 290.95787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• Melting Point: 229-230 ºC
• PSA: 32.12000
• LogP: -0.96180